1-Ethyl-5-methoxy-2-methyl-1H-indole-3-carbaldehyde
Description
1-Ethyl-5-methoxy-2-methyl-1H-indole-3-carbaldehyde is a derivative of 1H-Indole-3-carbaldehyde . 1H-Indole-3-carbaldehyde and its derivatives are essential and efficient chemical precursors for generating biologically active structures . They are ideal precursors for the synthesis of active molecules and play a significant role in multicomponent reactions .
Synthesis Analysis
The synthesis of 1H-Indole-3-carbaldehyde derivatives involves multicomponent reactions (MCRs), a one-step convergent and sustainable strategy wherein more than two starting materials combine through covalent bonds to afford a single product . This method decreases the deployment of solvents and energy essential for the purification of intermediates . In contrast to classical stepwise synthesis, MCRs are generally high-yielding, operationally friendly, time- and cost-effective .Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of “1-Ethyl-5-methoxy-2-methyl-1H-indole-3-carbaldehyde”, focusing on unique applications:
Anti-Proliferative & Anti-Inflammatory Agents
This compound can be used in the preparation of curcumin derivatives which have shown potential as anti-proliferative and anti-inflammatory agents .
Neurotoxin Serotype A Protease Inhibitors
It serves as a precursor in the synthesis of analogs of botulinum neurotoxin serotype A protease inhibitors .
β-Amyloid Imaging Probes
The compound is also involved in the stereoselective synthesis of dibenzylideneacetone derivatives, which are used as β-amyloid imaging probes .
Biological Activity Structures
Indole-3-carbaldehyde and its derivatives, including the specified compound, are important and effective chemical precursors for generating biologically active structures .
Multicomponent Reactions (MCRs)
These derivatives play a significant role in multicomponent reactions (MCRs), providing access to complex molecules with potential pharmaceutical applications .
Cancer Treatment
Indole derivatives, including this compound, are being explored for their applications in treating cancer cells due to their biologically vital properties .
properties
IUPAC Name |
1-ethyl-5-methoxy-2-methylindole-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO2/c1-4-14-9(2)12(8-15)11-7-10(16-3)5-6-13(11)14/h5-8H,4H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGCYPGGANRMDOS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=C(C2=C1C=CC(=C2)OC)C=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethyl-5-methoxy-2-methyl-1H-indole-3-carbaldehyde | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,3-Dihydrothieno[3,4-b][1,4]dioxine-5-carboxylic acid](/img/structure/B1308951.png)
